Cas no 39967-15-2 (1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI))

• Product name: 1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI)
• CAS No: 39967-15-2
• MF: C₈H₁₆O₆S₂
• MW: 272.33904
• CID: 317812
• PubChem ID: 99874

1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI)
• Cyclohexane-cis-1,2-dimethanesulfonate
• (+-)-trans-1,2-bis-methanesulfonyloxy-cyclohexane
• (+-)-trans-1,2-Bis-methansulfonyloxy-cyclohexan
• (+-)-trans-Bis-methansulfonyloxy-cyclohexan
• 1,2-bis(methylsulfonyloxy)cyclohexane
• 1,2-Cyclohexanediol, dimethanesulfonate, cis-
• Ai3-61235
• Nsc 245875
• trans-1,2-bis(methanesulphonyl)cyclohexane
• trans-1,2-Cyclohexandimesylat
• CYJMCJOQSFGEJB-UHFFFAOYSA-N
• SCHEMBL14778193
• 38932-04-6
• NSC148818
• NSC-245875
• 39967-15-2
• 1,2-Cyclohexanediol, dimethanesulfonate
• NSC-148818
• Cyclohexane-1,2-diyl dimethanesulfonate
• DTXSID90959770
• NSC245875
• 2-[(Methylsulfonyl)oxy]cyclohexyl methanesulfonate #
• 1, dimethanesulfonate, cis-

• Inchi： InChI=1S/C8H16O6S2/c1-15(9,10)13-7-5-3-4-6-8(7)14-16(2,11)12/h7-8H,3-6H2,1-2H3
• InChI Key： CYJMCJOQSFGEJB-UHFFFAOYSA-N
• SMILES： CS(OC1CCCCC1OS(=O)(C)=O)(=O)=O

Computed Properties

• Exact Mass: 272.039
• Monoisotopic Mass: 272.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 484.9°Cat760mmHg
• Flash Point: 247.1°C
• Refractive Index: 1.505